Cas no 2228912-08-9 (3-5-(4-fluorophenyl)furan-2-ylpropanenitrile)

• Product Name: 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile
• CAS No: 2228912-08-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 6300667
• PubChem ID: 165860334
• Update Time: 2025-06-13

3-5-(4-fluorophenyl)furan-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile
• EN300-1749091
• 2228912-08-9
• 3-[5-(4-fluorophenyl)furan-2-yl]propanenitrile

• Inchi： 1S/C13H10FNO/c14-11-5-3-10(4-6-11)13-8-7-12(16-13)2-1-9-15/h3-8H,1-2H2
• InChI Key： HOZBWFTXVQYOFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CCC#N)O1

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Additional information on 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile

Professional Introduction to Compound with CAS No. 2228912-08-9 and Product Name: 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile

The compound with the CAS number 2228912-08-9 and the product name 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a 4-fluorophenyl group and a furan-2-ylpropanenitrile moiety contributes to its distinctive chemical profile, making it a valuable candidate for further exploration.

In the realm of modern pharmaceutical research, the development of novel heterocyclic compounds has been a cornerstone for discovering new therapeutic agents. The furan ring, a five-membered aromatic ring containing two oxygen atoms, is well-known for its versatility in medicinal chemistry. Its incorporation into the molecular framework of 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological relevance. The 4-fluorophenyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of next-generation drugs. The fluorine atom, due to its electronegativity and small size, can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. In the case of 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile, the fluorine atom at the para position relative to the phenyl ring enhances lipophilicity and metabolic resistance, which are critical factors for drug efficacy and duration of action. This makes the compound an attractive scaffold for developing novel therapeutics with improved pharmacological profiles.

The nitrile group in 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile adds another layer of complexity to its chemical behavior. Nitrile groups are known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. Additionally, nitrile groups can undergo various chemical transformations, making them versatile intermediates in synthetic chemistry. This reactivity allows for further functionalization of the molecule, enabling researchers to tailor its properties for specific applications.

Current research in medicinal chemistry has demonstrated that compounds incorporating both furan and nitrile moieties exhibit promising biological activities. For instance, studies have shown that such derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features with the 4-fluorophenyl substituent in 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile suggests that it may possess similar therapeutic potential. Further investigation into its biological activity could uncover new treatment options for various diseases.

The synthesis of 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of the furan ring can be achieved through various methods, including condensation reactions or cyclization processes. The subsequent attachment of the 4-fluorophenyl group and the nitrile moiety can be accomplished using standard functional group transformations such as nucleophilic substitution or cyanation reactions. These synthetic strategies underscore the compound's feasibility for large-scale production and further chemical exploration.

In conclusion, 3-5-(4-fluorophenyl)furan-2-ylpropanenitrile (CAS No. 2228912-08-9) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a furan ring, a 4-fluorophenyl substituent, and a nitrile group endows this compound with enhanced pharmacological properties that make it an attractive scaffold for drug development. Continued research into this compound is warranted to fully elucidate its therapeutic potential and explore new avenues in medicinal chemistry.